Cas no 33530-04-0 (N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide)

• Product name: N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
• CAS No: 33530-04-0
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• CID: 1458173
• PubChem ID: 453130

N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
• Acetamide, N-(5,6,7,9-tetrahydro-2,10-dihydroxy-1,3-dimethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
• Acetamide, N-(5,6,7,9-tetrahydro-2,10-dihydroxy-1,3-dimethoxy-9-oxobenzo[a]heptalen-7-yl)-, (S)-
• N-[(7S)-2,10-dihydroxy-1,3-dimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• DTXSID10187179
• 2-Demethylcolchiceine
• CHEMBL464647
• 33530-04-0

• Inchi： InChI=1S/C20H21NO6/c1-10(22)21-14-6-4-11-8-17(26-2)19(25)20(27-3)18(11)12-5-7-15(23)16(24)9-13(12)14/h5,7-9,14,25H,4,6H2,1-3H3,(H,21,22)(H,23,24)/t14-/m0/s1
• InChI Key： VHIVSZXYLQFNPC-AWEZNQCLSA-N
• SMILES： CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)O)OC)O)OC

Computed Properties

• Exact Mass: 371.13693
• Monoisotopic Mass: 371.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones